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Compound of Interest

Compound Name: Dihydrothymine

Cat. No.: B131461

For Immediate Release

This technical guide provides a comprehensive overview of Dihydrothymine (CAS Number:
696-04-8), a key metabolite in pyrimidine degradation. This document is intended for
researchers, scientists, and drug development professionals, offering in-depth data,

experimental protocols, and insights into its biological significance, particularly its emerging role
in cancer progression.

Core Compound Data

Dihydrothymine, also known as 5,6-Dihydro-5-methyluracil, is a direct downstream metabolite
of thymine. Its fundamental properties are summarized below.
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Property Value Source(s)
CAS Number 696-04-8 [11[2][3][4]
Molecular Formula CsHsN20:2 [11[415]
Average Molecular Weight 128.13 g/mol [31[6]

Monoisotopic Molecular

_ 128.058577506 Da [7]
Weight

5,6-Dihydro-5-methyluracil,
Synonyms 5,6-Dihydrothymine, 5-Methyl- [1]
5,6-dihydrouracil

Metabolic Pathway and Biological Significance

Dihydrothymine is a critical intermediate in the catabolic pathway of thymine. This process is
initiated by the enzyme dihydropyrimidine dehydrogenase (DPD), which catalyzes the reduction
of thymine to dihydrothymine.[1][7] Subsequently, dihydropyrimidinase hydrolyzes
dihydrothymine to N-carbamyl-beta-aminoisobutyrate, which is then converted to beta-
aminoisobutyrate.

Recent research has illuminated a significant role for dihydrothymine in the epithelial-to-
mesenchymal transition (EMT), a cellular process implicated in cancer metastasis.[1] Studies
have shown that levels of dihydrothymine are elevated during EMT, suggesting its
accumulation is a necessary step for cells to acquire mesenchymal characteristics.

Dihydrothymine's Role in the Epithelial-to-Mesenchymal
Transition (EMT)

The accumulation of dihydrothymine during EMT is directly linked to the upregulation of
Dihydropyrimidine Dehydrogenase (DPYD), the enzyme responsible for its synthesis from
thymine. The induction of EMT, often initiated by signaling molecules like Transforming Growth
Factor-beta (TGF-[3), leads to an increase in DPYD expression. This, in turn, results in higher
intracellular concentrations of dihydrothymine, which are required for the progression of EMT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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